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Compound of Interest

Compound Name: Triricinolein

Cat. No.: B104778 Get Quote

An In-Depth Technical Guide to Triricinolein

Introduction
Triricinolein, the primary triglyceride component of castor oil, is a versatile and significant

biomolecule with a broad spectrum of applications across the pharmaceutical, cosmetic, and

industrial sectors.[1][2] It is formed through the esterification of glycerol with three molecules of

ricinoleic acid.[1] This guide provides a comprehensive overview of Triricinolein, focusing on

its chemical identity, physicochemical properties, biological activities, and applications relevant

to researchers and drug development professionals.

Chemical Identification and Synonyms
The unambiguous identification of a chemical entity is paramount in scientific research and

development. Triricinolein is registered under the Chemical Abstracts Service (CAS) with a

primary identifier. However, it is also known by several synonyms and alternative registration

numbers.
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Identifier Type Value

Primary CAS Number 2540-54-7[1][2][3][4]

Alternative CAS Number 15505-14-3[1]

IUPAC Name

2,3-bis[[(Z,12R)-12-hydroxyoctadec-9-

enoyl]oxy]propyl (Z,12R)-12-hydroxyoctadec-9-

enoate[1][5]

FDA UNII NZ59BAU9ZN[2][6]

EC Number 219-817-0[6]

InChI Key ZEMPKEQAKRGZGQ-VBJOUPRGSA-N[1]

Common Synonyms:

Glyceryl triricinoleate[1][2][5][7]

Glycerol triricinoleate[4][5][7]

Ricinoleic acid triglyceride[4][5][6]

Ricinolein[6][7]

Tri-ricinolein[7]

Physicochemical Properties
The unique properties of Triricinolein are dictated by its molecular structure, specifically the

presence of a hydroxyl group and a cis double bond in each of its three ricinoleic acid chains.

[1]
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Property Value

Molecular Formula C57H104O9[1][3]

Molecular Weight 933.4 g/mol [1][3]

Appearance Colorless oil at room temperature[1]

Predicted Boiling Point 879.2 ± 65.0 °C[1]

Predicted Density 0.977 ± 0.06 g/cm³[1]

Monoisotopic Mass 932.768035 Da[1][5]

Polar Surface Area 139.59 Å²[7]

Rotatable Bond Count 53[7]

Biological Activities and Potential Therapeutic
Applications
Triricinolein and its primary constituent, ricinoleic acid, exhibit a range of biological effects that

are of significant interest in drug development.

Anti-inflammatory Activity: Triricinolein has demonstrated anti-inflammatory properties,

which are largely attributed to the ricinoleic acid component.[1]

Gastrointestinal Effects: It is the active principle responsible for the laxative effects of castor

oil, stimulating intestinal motility.[1][4][6]

Anticancer Potential: Studies have indicated that Triricinolein possesses anticancer

properties. It is suggested to function by targeting kinases, which are crucial enzymes in cell

signaling pathways, thereby inducing apoptosis (programmed cell death) in cancer cells.[3]

[8] This makes it a promising candidate for the development of novel kinase inhibitors for

cancer therapy.[3][8]

Drug Delivery Systems: The biocompatibility of castor oil, and by extension Triricinolein,

makes it a valuable excipient in pharmaceutical formulations. It has been explored for
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creating nanoparticles for targeted drug delivery, which can improve the release profiles of

encapsulated drugs.[1]

Below is a logical diagram illustrating the proposed mechanism for Triricinolein's potential

anticancer activity.
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Caption: Proposed mechanism of Triricinolein-induced apoptosis in cancer cells.

Experimental Protocols and Methodologies
This section outlines methodologies relevant to the study and application of Triricinolein.

Lipase-Catalyzed Synthesis of Triricinolein Derivatives
The enzymatic modification of Triricinolein is a key process for creating novel derivatives. The

following protocol is based on the lipase-catalyzed acidolysis of castor oil.

Objective: To perform a 1,3-selective acidolysis of castor oil (primarily Triricinolein) with 10-

undecenoic acid.
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Materials:

Castor oil (>80% Triricinolein)

10-undecenoic acid

Immobilized 1,3-selective lipase from Rhizomucor miehei (RML)

50 mL beaker

Magnetic stirrer with heating

Centrifuge

Procedure:

Combine castor oil (e.g., 18.7 g, 20.0 mmol) and 10-undecenoic acid (e.g., 11.1 g, 60 mmol)

in a 50 mL beaker.[9]

Add the immobilized lipase (RML) at a concentration of 9.5% (w/w) relative to the total

reactants.[9]

Place the reaction mixture on a magnetic stirrer and heat to 67 °C.[9]

Stir the mixture at 300 rpm for 116 hours.[9]

Terminate the reaction by stopping the heating and stirring.[9]

Remove the immobilized enzyme from the product mixture by centrifugation.[9]

Analyze the resulting product using techniques such as Gel Permeation Chromatography

(GPC) to determine molecular weight distribution.[9]

The workflow for this synthesis and analysis is depicted below.
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Caption: Workflow for the lipase-catalyzed synthesis and analysis of Triricinolein derivatives.

Evaluation of Lubricant Properties
Triricinolein is a key component in the formulation of biodegradable lubricants.[1] The

evaluation of these lubricants involves standardized testing.

Methodologies:

Thermal Stability: Assessed using Thermo-gravimetric analysis (TGA).[10]

Molecular Weight: Determined by Gel Permeation Chromatography (GPC).[10]
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Viscosity Index (VI) and Pour Point (PP): Measured according to ASTM procedures.[10]

Tribological Properties (Friction and Wear): Evaluated using a pin-on-disc tribometer as per

ASTM G99-95a standards.[10]

Biodegradability: Assessed using methods such as the disk diffusion method.[10]

Biosynthesis of Triricinolein
The high concentration of ricinoleic acid in castor oil is a result of a specific biosynthetic

pathway within the castor bean (Ricinus communis). Understanding this pathway is crucial for

potential bioengineering efforts. A study of castor microsomes elucidated the primary pathway.

[11]

The proposed pathway involves the following key steps:

The conversion of 2-oleoyl-phosphatidylcholine (PC) to 2-ricinoleoyl-PC by the enzyme

oleoyl-12-hydroxylase.[11]

The release of ricinoleate from 2-ricinoleoyl-PC.[11]

The incorporation of ricinoleate into triacylglycerols by diacylglycerol acyltransferase, which

shows a preference for ricinoleate over other fatty acids.[11]

This selective pathway ensures the high accumulation of Triricinolein in castor seeds.[11]
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Caption: Simplified biosynthetic pathway of Triricinolein in castor bean microsomes.

Conclusion
Triricinolein is a triglyceride of significant scientific and commercial interest. Its well-defined

chemical identity, unique physicochemical properties derived from the ricinoleic acid structure,

and diverse biological activities make it a focal point for research in pharmaceuticals, materials

science, and biotechnology. The methodologies for its analysis, modification, and application

are continually being refined, promising new avenues for innovation in drug delivery,

biomedicine, and sustainable industrial products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

